2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide
• InChI: InChI=1S/C10H10F3NO2/c11-10(12,13)9(16)14-6-8(15)7-4-2-1-3-5-7/h1-5,8,15H,6H2,(H,14,16)
• InChI Key: FZQBDQGADVTUDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C(F)(F)F)O
• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol

Description

2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide, also known as TFAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFAA is a white crystalline solid that is soluble in polar solvents such as water and ethanol.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

Research has shown that compounds similar to 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide have been used in various chemical synthesis processes and structure analyses. For instance, the oxidative addition of trifluoroacetamide to alkenes and dienes in an oxidative system has been studied, leading to the formation of products such as 2,2,2-trifluoro-N-(2-iodo-1-R-ethyl)acetamides and others with intricate structures confirmed by X-ray analysis (Shainyan et al., 2015). Similarly, the synthesis and crystal structure characterization of related compounds like (E)-2,2,2-trifluoro-N-[2-(2-nitrovinyl)phenyl]acetamide have been explored, revealing interesting molecular configurations and intermolecular interactions (Pan et al., 2016).

Applications in Organic and Medicinal Chemistry

In organic and medicinal chemistry, derivatives of trifluoroacetamide have been synthesized and evaluated for various biological activities. For example, the synthesis of new fluorine-substituted amino-1,2,4-triazines from aryl-amination of 2,2,2-trifluoro-N-[2-(5-hydroxy-3-thioxo-2,3-dihydro-1,2,4-triazin-6-yl)-4-nitrophenyl] acetamide has been reported. These compounds, being analogs of lamotrigine, were evaluated for antibacterial activity against several bacteria (Alharbi & Alshammari, 2019). Additionally, derivatives like 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide have been developed and assessed for their potential as anticancer, anti-inflammatory, and analgesic agents (Rani et al., 2014).